Cas no 58868-18-1 (Quinoline, 4-chloro-5,8-dimethoxy-2-methyl-)

• Product Name: Quinoline, 4-chloro-5,8-dimethoxy-2-methyl-
• CAS No: 58868-18-1
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 340588
• PubChem ID: 12265119
• Update Time: 2025-04-19

Quinoline, 4-chloro-5,8-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-chloro-5,8-dimethoxy-2-methyl-
• 4-chloro-5,8-dimethoxy-2-methylquinoline
• 4-Chloro-5,8-dimethoxy-2-methyl-quinoline
• 58868-18-1
• AKOS005199562
• DTXSID00483096
• BB 0241233

• Inchi： 1S/C12H12ClNO2/c1-7-6-8(13)11-9(15-2)4-5-10(16-3)12(11)14-7/h4-6H,1-3H3
• InChI Key： NXXMZEGWBOBDHM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C2C(=CC=C(C2=1)OC)OC

Computed Properties

• Exact Mass: 237.05576
• Monoisotopic Mass: 237.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 31.4Ų

Experimental Properties

• PSA: 31.35